Cas no 1864268-87-0 (2-fluoro-N,3-dimethylbenzene-1-sulfonamide)

• Product Name: 2-fluoro-N,3-dimethylbenzene-1-sulfonamide
• CAS No: 1864268-87-0
• MF: C₈H₁₀FNO₂S
• MW: 203.233904361725
• CID: 6594655
• PubChem ID: 126782062
• Update Time: 2025-10-31

2-fluoro-N,3-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1864268-87-0
• 2-fluoro-N,3-dimethylbenzene-1-sulfonamide
• 2-FLUORO-N,3-DIMETHYLBENZENESULFONAMIDE
• Z1639162606
• EN300-1452672
• PK4
• AKOS030710887

• Inchi： 1S/C8H10FNO2S/c1-6-4-3-5-7(8(6)9)13(11,12)10-2/h3-5,10H,1-2H3
• InChI Key： PXJRMCHXJXWNJG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1F)(NC)(=O)=O

Computed Properties

• Exact Mass: 203.04162790g/mol
• Monoisotopic Mass: 203.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-fluoro-N,3-dimethylbenzene-1-sulfonamide

Introduction to 2-fluoro-N,3-dimethylbenzene-1-sulfonamide (CAS No. 1864268-87-0)

2-fluoro-N,3-dimethylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1864268-87-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This sulfonamide derivative features a fluorine substituent and dimethyl groups on a benzene ring, which contribute to its unique chemical properties and potential biological activities. The presence of the sulfonamide functional group (-SO₂NH₂) enhances its solubility in polar solvents and facilitates interactions with biological targets, making it a valuable scaffold for drug design.

The compound’s structure, characterized by a fluorine atom at the 2-position of the benzene ring and methyl groups at the 3-position, imparts specific electronic and steric properties. The fluorine atom is known to modulate metabolic stability and binding affinity, while the dimethyl groups influence the compound’s shape and interactions with proteins. These structural features make 2-fluoro-N,3-dimethylbenzene-1-sulfonamide a promising candidate for further exploration in medicinal chemistry.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. They serve as key intermediates in the synthesis of various therapeutic agents, including antibiotics, anti-inflammatory drugs, and antiviral medications. The introduction of fluorine into the sulfonamide core has been particularly effective in enhancing drug efficacy and selectivity. For instance, fluorinated sulfonamides have shown improved pharmacokinetic profiles, including increased bioavailability and prolonged half-life.

Current research highlights the role of 2-fluoro-N,3-dimethylbenzene-1-sulfonamide in developing novel therapeutic agents. Studies indicate that this compound exhibits inhibitory activity against certain enzymes and receptors involved in metabolic disorders and inflammatory diseases. The fluorine atom’s ability to enhance binding interactions with target proteins has been leveraged to design more potent and selective inhibitors. Additionally, the dimethyl groups at the 3-position of the benzene ring contribute to steric hindrance, which can improve binding affinity by optimizing the orientation of the molecule within the active site.

The synthesis of 2-fluoro-N,3-dimethylbenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine into aromatic rings typically requires specialized methodologies to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to facilitate this process. The sulfonamide group is typically introduced through nucleophilic substitution or condensation reactions with appropriate sulfonyl chlorides or carboxylic acids.

One of the most compelling aspects of 2-fluoro-N,3-dimethylbenzene-1-sulfonamide is its potential in addressing unmet medical needs. Researchers are exploring its derivatives as candidates for treating neurological disorders, cancer, and infectious diseases. Preliminary studies have demonstrated promising results in vitro, suggesting that modifications to this scaffold could lead to drugs with enhanced therapeutic effects. The compound’s versatility as a building block for drug discovery makes it an attractive option for medicinal chemists seeking novel pharmacophores.

The pharmaceutical industry has taken note of these findings, leading to increased interest in developing derivatives of 2-fluoro-N,3-dimethylbenzene-1-sulfonamide for clinical applications. Collaborative efforts between academic researchers and pharmaceutical companies are underway to optimize synthetic routes and evaluate biological activity. These partnerships aim to accelerate the transition from laboratory research to clinical trials, bringing new treatments to patients in need.

Regulatory considerations are also critical when developing new pharmaceutical compounds like 2-fluoro-N,3-dimethylbenzene-1-sulfonamide. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic processes are reproducible and scalable for industrial production. Additionally, thorough toxicological studies are necessary to assess safety profiles before human testing can begin. These rigorous standards help ensure that only safe and effective drugs reach patients.

The future prospects for 2-fluoro-N,3-dimethylbenzene-1-sulfonamide appear bright, with ongoing research focused on expanding its applications in drug development. Innovations in computational chemistry and high-throughput screening are expected to accelerate the discovery of new derivatives with improved properties. As our understanding of molecular interactions grows, so too does our ability to design compounds like 2-fluoro-N,3-dimethylbenzene-1-sulfonamide that target specific disease mechanisms with high precision.

In conclusion,2-fluoro-N,3-dimethylbenzene-1-sulfonamide (CAS No.1864268-87-0) represents a significant advancement in pharmaceutical chemistry